Cas no 62935-23-3 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester)

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester structure

62935-23-3 structure

Product Name:2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester

CAS No:62935-23-3

Molecular Formula:C₈H₉O₂F₅

Molecular Weight:232.14786

CID:428638

PubChem ID:71381801

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester Properties

Names and Identifiers

- 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester
- butyl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
- DTXSID20804224
- VTRJBGXDGGHPEU-UHFFFAOYSA-N
- 62935-23-3
- InChIKey： VTRJBGXDGGHPEU-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9F5O2/c1-2-3-4-15-7(14)5(6(9)10)8(11,12)13/h2-4H2,1H3
- SMILES： CCCCOC(=O)C(=C(F)F)C(F)(F)F

Computed Properties

Exact Mass: 232.05227
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 5
Monoisotopic Mass: 232.05227034g/mol
Heavy Atom Count: 15
Complexity: 252
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester Related Literature

1. Synthesis of (1′RS,3′SR)- and (1′RS,3′RS)-5-ethyl-5-(3′-hydroxy-1′-methylbutyl)barbituric acid

J. Chem. Soc. D, 1970, 1616-1617
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3. Stereoselective synthesis of fluoroalkylated (Z)-alkene via nickel-catalyzed and iron-mediated hydrofluoroalkylation of alkynes†

Xiang-Rui Li,Wen-Xin Li,Zhuo-Wen Zhang,Chuanji Shen,Xiaocong Zhou,Xue-Qiang Chu,Weidong Rao,Zhi-Liang Shen Org. Chem. Front., 2021,8, 6377-6383
4. LIX.—The nature of the alternating effect in carbon chains. Part XXXII. The directive influence of ψ-basic systems in aromatic substitution. Nitration of benzylidene-m-nitroaniline

J. Chem. Soc., 1930, 431-440
5. How strong are hydrogen bonds in the peptide model?†

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6. MCD spectroscopy of hexanuclear Mn(iii) salicylaldoxime single-molecule magnets

Justin M. Bradley,Andrew J. Thomson,Ross Inglis,Euan K. Brechin,Stergios Piligkos Dalton Trans., 2010,39, 9904-9911
7. 3D-printed ketoenamine crosslinked polyrotaxane hydrogels and their mechanochromic responsiveness†

Dan Zheng,Miao Tang,Chenfeng Ke Polym. Chem., 2023,14, 2159-2163
8. Synthesis of Al4C3 nanowalls viathermal evaporation and potential application in vacuum microelectronic devices as cold electron emitters

Y. Sun,L. Gong,J. Chen CrystEngComm, 2012,14, 7951-7957
9. Contents

Chem. Commun., 2011,47, 1915-1935
10. Synthesis of thyminyl stilbazoles and their photo-reactivity†

Priscilla Johnston,Yuki Nishikami,Kei Saito Photochem. Photobiol. Sci., 2014,13, 1290-1296

62935-23-3 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester) Related Products

685-09-6(2-Propenoic acid,3,3-difluoro-2-(trifluoromethyl)-, methyl ester)

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